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Cat. No.: B606681 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the early clinical research on Cibinetide
(also known as ARA 290) for the treatment of sarcoidosis-related small fiber neuropathy. It is

designed to offer a detailed understanding of the scientific rationale, experimental

methodologies, and clinical findings from key studies, aimed at professionals in the field of drug

development and neurological research.

Introduction to Cibinetide and its Mechanism of
Action
Sarcoidosis is a multisystem inflammatory disease of unknown etiology that can lead to

debilitating complications, including a painful small fiber neuropathy (SFN) characterized by the

loss of small, unmyelinated C and thinly myelinated Aδ nerve fibers. Current treatment options

are often limited in efficacy and can have significant side effects.[1]

Cibinetide is a synthetic 11-amino acid peptide derived from the helix B surface of

erythropoietin (EPO).[2] It has been engineered to selectively activate the Innate Repair

Receptor (IRR) without stimulating erythropoiesis, thereby avoiding the hematological side

effects associated with EPO.[3][4][5] The IRR is a heterocomplex of the EPO receptor and the

β-common receptor (CD131).[3][4][5] Activation of the IRR by Cibinetide is believed to initiate

a signaling cascade that promotes tissue protection, reduces inflammation, and facilitates

nerve regeneration.[2][3]
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Signaling Pathway of Cibinetide
Upon binding to the IRR, Cibinetide triggers the activation of Janus kinase 2 (JAK2).[6] This, in

turn, leads to the phosphorylation and activation of Signal Transducer and Activator of

Transcription 3 (STAT3), which then translocates to the nucleus to regulate the expression of

genes involved in anti-inflammatory and cytoprotective processes.[6][7] This pathway is crucial

for mitigating the chronic inflammation-driven nerve damage seen in sarcoidosis-related

neuropathy.[4][5]
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Screening & Enrollment Randomization & Treatment

Endpoint Assessment

Patient Screening
(Sarcoidosis with SFN, Pain ≥ 4)

Enrollment (n=64)

Randomization

Placebo (n=16) Cibinetide 1mg (n=16) Cibinetide 4mg (n=16) Cibinetide 8mg (n=16)

28 Days Daily SC Injection

Day 28 Assessments
(CCM, Skin Biopsy, 6MWT, Pain Score)

Baseline Assessments
(CCM, Skin Biopsy, 6MWT, Pain Score)

Follow-up Assessments
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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